Cas no 1078150-17-0 (2-bromo-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-one)

• Product Name: 2-bromo-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-one
• CAS No: 1078150-17-0
• MF: C₇H₆BrNOS
• MW: 232.097639560699
• MDL: MFCD11656583
• CID: 1036144
• PubChem ID: 56972289
• Update Time: 2025-11-03

2-bromo-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6,7-dihydrothieno[3,2-c]pyridin-4(5H)-one
• 2-bromo-6,7-dihydro-5H-thieno[3,2-c]pyridin-4-one
• 2-bromo-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-one
• AK113070
• AMOT0909
• LFAFLPSPMUUPIX-UHFFFAOYSA-N
• 1599AA
• SB21858
• FCH1405800
• SY097796
• AX8219457
• ST2416601
• 2-Bromo-6,7-dihydrothieno[3,2-c]pyridin-4(5H);-one
• DTXSID30719350
• A895392
• DB-122052
• MFCD11656583
• EN300-6775215
• 2-BROMO-5H,6H,7H-THIENO[3,2-C]PYRIDIN-4-ONE
• SCHEMBL798024
• DS-6088
• 1078150-17-0
• AKOS016010011
• 2-Bromo-6 pound not7-dihydrothieno[3 pound not2-c]pyridin-4(5H)-one
• CS-W006272

• MDL： MFCD11656583
• Inchi： 1S/C7H6BrNOS/c8-6-3-4-5(11-6)1-2-9-7(4)10/h3H,1-2H2,(H,9,10)
• InChI Key： LFAFLPSPMUUPIX-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(NCCC=2S1)=O

Computed Properties

• Exact Mass: 230.93500
• Monoisotopic Mass: 230.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.3
• XLogP3: 2

Experimental Properties

• PSA: 57.34000
• LogP: 2.12530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 2-bromo-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-one

Introduction to 2-bromo-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-one (CAS No. 1078150-17-0)

2-bromo-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. This compound belongs to the thienopyridine class, which is a fused heterocyclic system combining a thiophene ring with a pyridine ring. The presence of a bromine substituent at the 2-position enhances its utility as a versatile intermediate in synthetic chemistry and drug development.

The chemical structure of CAS No. 1078150-17-0 consists of a six-membered thiophene ring connected to a five-membered pyridine ring, with an oxygen atom incorporated into the thiophene ring at the 4-position. This structural motif is highly relevant in modern drug discovery, as thienopyridines have been extensively studied for their pharmacological properties. The bromine atom serves as a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, making this compound a valuable building block in the synthesis of more complex molecules.

In recent years, thieno[3,2-c]pyridinones have emerged as promising scaffolds for the development of novel therapeutic agents. The 4H,5H,6H,7H-thieno[3,2-c]pyridin-4-one core has been explored for its potential applications in treating various diseases, including cancer and neurodegenerative disorders. The brominated derivative (CAS No. 1078150-17-0) has been particularly investigated for its ability to modulate specific biological pathways.

One of the most compelling aspects of 2-bromo-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-one is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The bromine substituent on this compound allows for facile introduction of additional functional groups that can enhance binding affinity to kinase active sites.

Recent studies have highlighted the potential of thienopyridines as scaffolds for antitumor agents. For instance, derivatives of thieno[3,2-c]pyridinones have shown promising activity against various cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression. The brominated version (CAS No. 1078150-17-0) has been utilized in medicinal chemistry campaigns to optimize potency and selectivity. These efforts have led to the discovery of several lead compounds that are currently undergoing further investigation.

The synthesis of 2-bromo-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-one typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include cyclization reactions followed by halogenation at the desired position. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The pharmacological profile of CAS No. 1078150-17-0 has been extensively evaluated in vitro and in vivo. Preclinical studies have demonstrated its potential as an inhibitor of various targets relevant to human health. Notably, derivatives of this scaffold have shown inhibitory activity against cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation. By modulating CDK activity, these compounds may offer therapeutic benefits in conditions where abnormal cell division occurs.

The development of thieno[3,2-c]pyridinones as drug candidates has also benefited from computational chemistry approaches. Molecular modeling techniques have been employed to predict binding modes and optimize molecular interactions between these compounds and their biological targets. This rational drug design strategy has accelerated the discovery process and improved the likelihood of identifying high-affinity binders.

In conclusion,2-bromo-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-one (CAS No. 1078150-17-0) represents a structurally intriguing and biologically relevant compound with significant potential in pharmaceutical research. Its unique scaffold and functionalizable nature make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.